Cas no 1203444-49-8 ((E)-4-(4-cinnamylpiperazin-1-yl)-6-(4-methoxyphenyl)pyrimidine)

• Product Name: (E)-4-(4-cinnamylpiperazin-1-yl)-6-(4-methoxyphenyl)pyrimidine
• CAS No: 1203444-49-8
• MF: C₂₄H₂₆N₄O
• MW: 386.489445209503
• CID: 6239356
• PubChem ID: 45503477
• Update Time: 2025-06-10

(E)-4-(4-cinnamylpiperazin-1-yl)-6-(4-methoxyphenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• SR-01000924572-1
• VU0519527-1
• F5759-0547
• 4-(4-Methoxyphenyl)-6-(4-(3-phenylallyl)piperazin-1-yl)pyrimidine
• 4-(4-methoxyphenyl)-6-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}pyrimidine
• AKOS024517472
• 1203444-49-8
• 4-(4-methoxyphenyl)-6-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]pyrimidine
• SR-01000924572
• (E)-4-(4-cinnamylpiperazin-1-yl)-6-(4-methoxyphenyl)pyrimidine

• Inchi： 1S/C24H26N4O/c1-29-22-11-9-21(10-12-22)23-18-24(26-19-25-23)28-16-14-27(15-17-28)13-5-8-20-6-3-2-4-7-20/h2-12,18-19H,13-17H2,1H3/b8-5+
• InChI Key： RQYAGQFDOBHBFB-VMPITWQZSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1=CC(=NC=N1)N1CCN(C/C=C/C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 386.21066147g/mol
• Monoisotopic Mass: 386.21066147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on (E)-4-(4-cinnamylpiperazin-1-yl)-6-(4-methoxyphenyl)pyrimidine

Research Briefing on (E)-4-(4-cinnamylpiperazin-1-yl)-6-(4-methoxyphenyl)pyrimidine (CAS: 1203444-49-8)

The compound (E)-4-(4-cinnamylpiperazin-1-yl)-6-(4-methoxyphenyl)pyrimidine (CAS: 1203444-49-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of (E)-4-(4-cinnamylpiperazin-1-yl)-6-(4-methoxyphenyl)pyrimidine as a promising scaffold for drug development. Its unique structure, featuring a piperazine ring linked to a cinnamyl group and a methoxyphenyl-pyrimidine moiety, suggests potential interactions with various biological targets. Preliminary in vitro assays indicate that this compound exhibits notable activity against specific kinase pathways, which are often dysregulated in cancer and inflammatory diseases.

One of the key advancements in the study of this compound is its synthesis and optimization. Researchers have developed efficient synthetic routes to produce (E)-4-(4-cinnamylpiperazin-1-yl)-6-(4-methoxyphenyl)pyrimidine with high purity and yield. The use of palladium-catalyzed cross-coupling reactions and other modern synthetic techniques has enabled the exploration of structural analogs, paving the way for structure-activity relationship (SAR) studies.

In terms of biological evaluation, recent findings suggest that this compound may act as a modulator of protein-protein interactions (PPIs) or as an inhibitor of specific enzymes. For instance, a 2023 study demonstrated its ability to inhibit the activity of a kinase involved in cell proliferation, with an IC50 value in the low micromolar range. These results underscore its potential as a lead compound for further optimization in oncology research.

Furthermore, computational modeling and molecular docking studies have provided insights into the binding modes of (E)-4-(4-cinnamylpiperazin-1-yl)-6-(4-methoxyphenyl)pyrimidine with its putative targets. These simulations suggest that the cinnamyl and methoxyphenyl groups play critical roles in stabilizing interactions within the active sites of target proteins, offering a rational basis for future drug design efforts.

Despite these promising findings, challenges remain in translating this compound into clinical applications. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further preclinical studies. However, the growing body of research on (E)-4-(4-cinnamylpiperazin-1-yl)-6-(4-methoxyphenyl)pyrimidine highlights its potential as a versatile tool in chemical biology and a candidate for therapeutic development.

In conclusion, (E)-4-(4-cinnamylpiperazin-1-yl)-6-(4-methoxyphenyl)pyrimidine represents a compelling area of research in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable subject for ongoing and future studies. Continued exploration of its mechanisms and optimization of its properties could yield significant contributions to the development of novel therapeutics.